Cas no 1702577-77-2 (1-(4-bromo-3-chloro-2-fluorophenyl)cyclobutanol)

• Product Name: 1-(4-bromo-3-chloro-2-fluorophenyl)cyclobutanol
• CAS No: 1702577-77-2
• MF: C₁₀H₉BrClFO
• MW: 279.533264875412
• CID: 6781368
• Update Time: 2026-03-12

1-(4-bromo-3-chloro-2-fluorophenyl)cyclobutanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3-chloro-2-fluorophenyl)cyclobutanol

• Inchi： 1S/C10H9BrClFO/c11-7-3-2-6(9(13)8(7)12)10(14)4-1-5-10/h2-3,14H,1,4-5H2
• InChI Key： TUDUMLNYVTZVNR-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC(Br)=C(Cl)C=2F)CCC1

Additional information on 1-(4-bromo-3-chloro-2-fluorophenyl)cyclobutanol

Comprehensive Overview of 1-(4-bromo-3-chloro-2-fluorophenyl)cyclobutanol (CAS No. 1702577-77-2)

1-(4-bromo-3-chloro-2-fluorophenyl)cyclobutanol (CAS No. 1702577-77-2) is a halogenated aromatic compound with a cyclobutanol moiety, gaining attention in pharmaceutical and agrochemical research. Its unique structure, featuring bromo, chloro, and fluoro substituents, makes it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting kinase inhibitors and GPCR modulators, aligning with the growing demand for precision medicine.

The compound’s multihalogenated phenyl ring enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. This property has spurred interest in its use for developing biodegradable materials and sustainable chemistry applications, addressing the global push for eco-friendly industrial processes. Recent studies highlight its role in optimizing bioavailability and metabolic stability in lead compounds, a hot topic in AI-driven drug design platforms.

From a commercial perspective, 1-(4-bromo-3-chloro-2-fluorophenyl)cyclobutanol is cataloged by major chemical suppliers under its CAS No. 1702577-77-2, often accompanied by synonyms like 4-bromo-3-chloro-2-fluorophenyl cyclobutanol. Its purity grades (e.g., >98%) cater to diverse R&D needs, while scalability remains a focus for manufacturers. Analytical techniques like HPLC, NMR, and LC-MS are critical for quality control, ensuring compliance with REACH and FDA guidelines—a recurring concern among procurement specialists.

Environmental and safety profiles of this compound are rigorously evaluated. While not classified as hazardous, proper handling protocols (e.g., PPE, ventilation) are recommended due to its halogenated nature. Disposal methods align with green chemistry principles, resonating with corporate sustainability goals. These aspects are frequently searched in ESG (Environmental, Social, and Governance) contexts, reflecting industry trends.

In summary, 1-(4-bromo-3-chloro-2-fluorophenyl)cyclobutanol exemplifies innovation at the intersection of medicinal chemistry and material science. Its applications span from high-throughput screening to catalysis, making it a compound to watch in next-gen research. For further details on synthesis protocols or commercial availability, consult specialized databases like SciFinder or PubChem.